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Compound of Interest

Compound Name:
2-(4-Hydroxyphenyl)-2-

methylpropanoic acid

Cat. No.: B1591155 Get Quote

A Researcher's Guide to Safely Handling 2-(4-
Hydroxyphenyl)-2-methylpropanoic Acid
Navigating the complexities of novel chemical compounds is the cornerstone of innovation in

drug development and scientific research. Ensuring the safety of laboratory personnel is

paramount. This guide provides essential, immediate safety and logistical information for

handling 2-(4-Hydroxyphenyl)-2-methylpropanoic acid (CAS No. 29913-51-7). While a

comprehensive Safety Data Sheet (SDS) for this specific compound is not readily available,

existing data from suppliers allows for a robust safety protocol based on its Globally

Harmonized System (GHS) classification.

This document is structured to provide clear, actionable steps, moving from hazard

identification to operational procedures and finally to disposal, empowering you to work safely

and effectively.

Hazard Identification and Risk Assessment
Based on available supplier information, 2-(4-Hydroxyphenyl)-2-methylpropanoic acid is

classified with the following hazards[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

These classifications identify the primary routes of exposure and the key risks associated with

handling this compound. It is a chemical irritant, meaning it can cause reversible inflammatory

effects on the skin, eyes, and respiratory system upon contact[2][3][4]. The causality is clear:

direct contact with the solid or dust of this compound can lead to irritation, and ingestion can be

harmful. Therefore, all procedures must be designed to minimize direct contact and aerosol

generation.

Hazard Summary Table

Hazard Statement GHS Classification Primary Risk

H302
Acute Toxicity, Oral (Category

4)
Harmful if ingested

H315 Skin Irritation (Category 2)
Causes skin inflammation and

irritation

H319
Serious Eye Irritation

(Category 2A)
Causes significant eye irritation

H335

Specific Target Organ Toxicity

— Single Exposure (Category

3)

May cause respiratory tract

irritation

Engineering Controls and Personal Protective
Equipment (PPE)
The first line of defense is to control hazards at their source. When handling 2-(4-
Hydroxyphenyl)-2-methylpropanoic acid, especially in its powdered form, all work should be

conducted in a properly functioning chemical fume hood to minimize inhalation exposure[3][4]

[5].

Your personal protective equipment is your final barrier. The selection and proper use of PPE

are non-negotiable.
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Required PPE:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Always inspect

gloves for tears or punctures before use and change them regularly, especially if

contamination is suspected[3][5].

Eye Protection: Safety goggles that provide a complete seal around the eyes are required to

protect against dust particles and splashes. Standard safety glasses are insufficient[3].

Body Protection: A long-sleeved laboratory coat is essential to protect the skin[6]. Ensure it is

fully buttoned.

Respiratory Protection: While working in a fume hood should be sufficient, if there is a risk of

aerosol generation outside of a hood, a NIOSH-approved respirator may be necessary.

Consult your institution's environmental health and safety (EHS) office for specific

guidance[3].

PPE Donning and Doffing Workflow

Properly putting on (donning) and taking off (doffing) PPE is critical to prevent cross-

contamination[7][8]. Follow a systematic sequence.

Donning (Putting On) PPE

Doffing (Taking Off) PPE

1. Gown/Lab Coat 2. Mask/Respirator
(If Required) 3. Goggles 4. Gloves

1. Gloves 2. Goggles 3. Gown/Lab Coat 4. Mask/Respirator
(If Required)

Click to download full resolution via product page

Caption: PPE Donning and Doffing Sequence.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.pdx.edu/environmental-health-safety/sites/healthsafety.web.wdt.pdx.edu/files/2021-03/General%20Use%20SOP%20for%20Irritants.pdf
https://support.al.umces.edu/safety/lab-safety/hazard-classes/laboratory-chemical-hazards/irritants/
https://www.pdx.edu/environmental-health-safety/sites/healthsafety.web.wdt.pdx.edu/files/2021-03/General%20Use%20SOP%20for%20Irritants.pdf
https://research.arizona.edu/sites/default/files/cs-chemical_hazard_class_sop_for_contact_eye_skin_hazards_sop.pdf
https://www.pdx.edu/environmental-health-safety/sites/healthsafety.web.wdt.pdx.edu/files/2021-03/General%20Use%20SOP%20for%20Irritants.pdf
https://www.healthcarecompliancepros.com/blog/donning-and-doffing-ppe-a-little-clue
https://www.youtube.com/watch?v=uT64PJNDh8o
https://www.benchchem.com/product/b1591155?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Operational Plan
A methodical approach to handling minimizes risk.

Step-by-Step Handling Protocol:

Preparation: Before starting, ensure your chemical fume hood is operational and the work

area is clean. Cover the work surface with a disposable bench protector[2].

Weighing: When weighing the solid compound, do so within the fume hood. Use a spatula to

handle the powder and avoid creating dust.

Dissolving: If making a solution, add the solid to the solvent slowly. Keep containers closed

when not in use to prevent the release of dust or vapors[4].

Post-Handling: After handling, wipe down the work area with a damp cloth. Dispose of all

contaminated materials as outlined in the disposal plan.

Hygiene: Wash your hands thoroughly with soap and water after removing your gloves[4].

Emergency Procedures
In the event of an exposure, immediate and correct action is crucial.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station. Remove contact lenses if present and easy to do so. Seek prompt

medical attention[2][4].

Skin Contact: Remove contaminated clothing and flush the affected skin area with plenty of

water for at least 15 minutes in an emergency shower[2][4]. Seek medical attention if

irritation persists.

Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical

attention[2].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention. Provide the medical team with the name of the chemical[9].
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Spill: For a small spill, alert others in the area. Wearing your full PPE, gently cover the spill

with an absorbent material, and then carefully scoop it into a designated waste container. For

large spills, evacuate the area and contact your institution's EHS department[2][4].

Disposal Plan
The overriding principle of waste management is to formulate a disposal plan before any

experiment begins[10]. Since 2-(4-Hydroxyphenyl)-2-methylpropanoic acid is not classified

as a hazardous waste by characteristic (e.g., ignitable, corrosive, reactive, or toxic), it may be

considered non-hazardous for disposal purposes in many jurisdictions. However, it is crucial to

consult your local and institutional regulations[11][12][13].

Waste Disposal Workflow
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Waste Generated
(Solid Compound, Contaminated PPE,

Empty Containers)

Collect solid waste and
contaminated materials in a
sealed, labeled container.

Is waste mixed with
hazardous solvents?

Dispose of as
hazardous chemical waste

per institutional policy.

Yes

Consult Institutional EHS
for local disposal regulations

for non-hazardous chemical waste.

No

Dispose of container through
your institution's chemical

waste program.

Click to download full resolution via product page

Caption: Chemical Waste Disposal Decision Workflow.

Step-by-Step Disposal Protocol:

Segregation: Do not mix this waste with hazardous or regulated waste streams, as this will

increase disposal costs and complexity[13].

Solid Waste: Collect all solid waste, including contaminated gloves, bench protectors, and

unused compound, in a clearly labeled, sealed container.
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Empty Containers: "RCRA Empty" containers (no freestanding liquid and all material

removed that can be) can often be disposed of in regular trash after the label has been

defaced[12][14]. However, it is prudent to check institutional policies.

Labeling: Label the waste container clearly with the chemical name: "Waste 2-(4-
Hydroxyphenyl)-2-methylpropanoic acid".

Pickup: Arrange for disposal through your institution's EHS or hazardous waste program. Do

not place chemical waste in the regular trash unless explicitly permitted by your EHS

office[12][14].

By adhering to these protocols, you can confidently and safely incorporate 2-(4-
Hydroxyphenyl)-2-methylpropanoic acid into your research, ensuring both scientific integrity

and personal safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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